Cas no 77457-01-3 (Pyrazolo[1,5-a]pyridine-3-carboxamide)

Pyrazolo[1,5-a]pyridine-3-carboxamide is a heterocyclic compound featuring a fused pyrazole-pyridine core with a carboxamide functional group. This structure imparts significant versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. Its rigid bicyclic framework enhances binding affinity and selectivity, making it valuable in targeting enzymes and receptors. The carboxamide moiety further improves solubility and hydrogen-bonding interactions, facilitating drug-like properties. This compound is often utilized in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic candidates due to its favorable pharmacokinetic profile and synthetic adaptability. Its well-defined reactivity allows for efficient derivatization, supporting diverse applications in drug discovery.

Pyrazolo[1,5-a]pyridine-3-carboxamide structure

77457-01-3 structure

Product Name:Pyrazolo[1,5-a]pyridine-3-carboxamide

CAS No:77457-01-3

MF:C₈H₇N₃O

MW:161.160681009293

CID:549910

PubChem ID:12782923

Update Time:2025-05-27

Pyrazolo[1,5-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyridine-3-carboxamide
- 3-Carbamoylpyrazolo[1,5-a]pyridine
- Pyrazolo[1,5-a]pyridine-3-carboxamide (9CI)
- 77457-01-3
- F14286
- SCHEMBL11300658
- DTXSID20509762
- Inchi： 1S/C8H7N3O/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h1-5H,(H2,9,12)
- InChI Key： JVOGPCAZHXALIS-UHFFFAOYSA-N
- SMILES： O=C(C1C=NN2C=CC=CC2=1)N

Computed Properties

Exact Mass: 161.058911855g/mol
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 60.4Å²

Pyrazolo[1,5-a]pyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270288-1g	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	97%	1g	$***	2023-03-30
Chemenu	CM270288-1g	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	97%	1g	$448	2021-08-18
Ambeed	A460115-1g	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	97%	1g	$740.0	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742458-1g	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	98%	1g	￥4684.00	2024-07-28
Crysdot LLC	CD11058730-1g	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	97%	1g	$474	2024-07-18
Ambeed	A460115-250mg	Pyrazolo[1,5-a]pyridine-3-carboxamide	77457-01-3	97%	250mg	$296.0	2025-04-17